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Compound of Interest

Compound Name: 11(Z)-Vaccenyl methane sulfonate

Cat. No.: B15549347

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

11(Z)-Vaccenyl methane sulfonate is a derivative of (Z)-11-octadecen-1-ol (also known as

11(Z)-vaccenol), a component of the sex pheromone of various insect species. The conversion

of the terminal alcohol group to a methanesulfonate (mesylate) creates a good leaving group,

making this compound a valuable intermediate for the synthesis of other pheromone analogues

or for introducing the 11(Z)-octadecenyl moiety into more complex molecules. This document

provides a detailed protocol for the synthesis of 11(Z)-vaccenyl methane sulfonate via the

methanesulfonylation of (Z)-11-octadecen-1-ol. While a specific, published protocol for this

exact compound is not readily available, the following procedure is based on well-established

and standard methods for the mesylation of primary alcohols.

Reaction Principle
The synthesis involves the reaction of (Z)-11-octadecen-1-ol with methanesulfonyl chloride in

the presence of a tertiary amine base, such as triethylamine. The base neutralizes the

hydrochloric acid generated during the reaction, preventing side reactions. The reaction is
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typically carried out in an anhydrous aprotic solvent, such as dichloromethane, at a reduced

temperature to control the exothermic reaction.

Quantitative Data
The following table summarizes the reactants and their relevant properties for the synthesis of

11(Z)-vaccenyl methane sulfonate.

Reactant /

Reagent

Molecular

Formula

Molar Mass (

g/mol )

Density

(g/mL)

Boiling Point

(°C)

Typical

Stoichiometr

y

(equivalents)

(Z)-11-

Octadecen-1-

ol

C₁₈H₃₆O 268.48 ~0.85 ~335 1.0

Methanesulfo

nyl Chloride
CH₃ClO₂S 114.55 1.48 161 1.2 - 1.5

Triethylamine C₆H₁₅N 101.19 0.726 89.5 1.5 - 2.0

Dichlorometh

ane (solvent)
CH₂Cl₂ 84.93 1.326 39.6 -

Experimental Protocol
Materials:

(Z)-11-Octadecen-1-ol

Methanesulfonyl chloride (MsCl)

Triethylamine (Et₃N), freshly distilled

Anhydrous dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and ethyl acetate for chromatography

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Dropping funnel

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Standard laboratory glassware and consumables

Procedure:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), add (Z)-11-octadecen-1-ol (1.0 eq). Dissolve the alcohol in anhydrous

dichloromethane (DCM). Cool the solution to 0 °C using an ice bath.

Addition of Base: Add freshly distilled triethylamine (1.5 - 2.0 eq) to the cooled solution with

stirring.

Addition of Methanesulfonyl Chloride: Slowly add methanesulfonyl chloride (1.2 - 1.5 eq)

dropwise to the reaction mixture via a dropping funnel over a period of 15-30 minutes.
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Maintain the temperature at 0 °C during the addition. A white precipitate of triethylammonium

chloride will form.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1-2

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by

observing the disappearance of the starting alcohol.

Quenching: Once the reaction is complete, quench the reaction by the slow addition of cold

water or saturated aqueous sodium bicarbonate solution.

Work-up:

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with cold 1 M HCl (to remove excess triethylamine),

saturated aqueous NaHCO₃ solution, and finally with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter off the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator.

Purification: The crude product is typically purified by flash column chromatography on silica

gel. A gradient of ethyl acetate in hexane (e.g., 0% to 10% ethyl acetate) is commonly used

as the eluent.

Characterization: The purified 11(Z)-vaccenyl methane sulfonate should be characterized

by spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its

structure and purity. The expected yield for this type of reaction is typically in the range of 80-

95%.
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Reaction Work-up Purification

(Z)-11-Octadecen-1-ol in DCM Add Triethylamine at 0 °C Add Methanesulfonyl Chloride at 0 °C Stir at 0 °C for 1-2h Quench with aq. NaHCO₃
Reaction Complete Extract with DCM Wash with 1M HCl, NaHCO₃, Brine Dry over MgSO₄ Concentrate Silica Gel Column Chromatography 11(Z)-Vaccenyl Methane Sulfonate

Click to download full resolution via product page

Caption: Workflow for the synthesis of 11(Z)-Vaccenyl Methane Sulfonate.
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Caption: Key components in the methanesulfonylation of (Z)-11-octadecen-1-ol.

Safety Precautions
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Methanesulfonyl chloride is corrosive and lachrymatory. It should be handled with care in a

well-ventilated fume hood.

Dichloromethane is a volatile and potentially carcinogenic solvent. Appropriate personal

protective equipment (gloves, safety glasses, lab coat) should be worn at all times.

The reaction is exothermic and should be cooled appropriately to avoid uncontrolled

temperature increases.

Always perform reactions under an inert atmosphere to prevent moisture from interfering

with the reagents.

To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 11(Z)-
Vaccenyl Methane Sulfonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549347/docs#application-notes-and-protocols-
synthesis-of-11-z-vaccenyl-methane-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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